Cas no 1313734-85-8 (1,3-Dibromoacetone-13C3)

• Product Name: 1,3-Dibromoacetone-13C3
• CAS No: 1313734-85-8
• MF: C₃H₄Br₂O
• MW: 218.849224090576
• CID: 2770197
• PubChem ID: 329765338
• Update Time: 2025-04-21

1,3-Dibromoacetone-13C3 Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo(~13~C_3_)propan-2-one
• 1313734-85-8
• 1,3-Dibromoacetone-13C3, 99 atom % 13C, 97% (CP)
• DTXCID80696748
• DTXSID70746004
• 1,3-Dibromoacetone-13C3

• MDL： MFCD19686981
• Inchi： 1S/C3H4Br2O/c4-1-3(6)2-5/h1-2H2/i1+1,2+1,3+1
• InChI Key： LQQKDSXCDXHLLF-VMIGTVKRSA-N
• SMILES： Br[13CH2][13C]([13CH2]Br)=O

Computed Properties

• Exact Mass: 218.87091Da
• Monoisotopic Mass: 216.87295Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >

1,3-Dibromoacetone-13C3 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314-H317
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 1760 8 / PGII
• WGK Germany：3
• Hazard Category Code： 22-34-43
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：